2,3-dichloro-N-[3-(propanoylamino)phenyl]benzamide

• Molecular Formula: C16H14Cl2N2O2
• Molecular Weight: 337.2 g/mol
• IUPAC Name: 2,3-dichloro-N-[3-(propanoylamino)phenyl]benzamide
• InChI: InChI=1S/C16H14Cl2N2O2/c1-2-14(21)19-10-5-3-6-11(9-10)20-16(22)12-7-4-8-13(17)15(12)18/h3-9H,2H2,1H3,(H,19,21)(H,20,22)
• InChI Key: URPZHIIVMJVDHN-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC=CC(=C1)NC(=O)C2=C(C(=CC=C2)Cl)Cl
• Canonical SMILES: CCC(=O)NC1=CC(=CC=C1)NC(=O)C2=C(C(=CC=C2)Cl)Cl

Description

2,3-dichloro-N-[3-(propanoylamino)phenyl]benzamide is a chemical compound that belongs to the class of benzamides. It is commonly known as DCPB and has been used in various scientific research studies due to its potential therapeutic properties. The purpose of

Mechanism of Action

The exact mechanism of action of DCPB is not fully understood. However, it is believed to act as a modulator of the transient receptor potential vanilloid 1 (TRPV1) channel, which plays a key role in pain perception and inflammation. DCPB has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
DCPB has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to decrease the activity of nociceptors, which are sensory neurons that respond to painful stimuli. In addition, DCPB has been shown to increase the levels of endogenous opioids, which are natural pain-relieving compounds produced by the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using DCPB in lab experiments is its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant activities in animal models. Another advantage is its relatively simple synthesis method. However, one of the limitations of using DCPB in lab experiments is its potential toxicity. It has been shown to exhibit cytotoxicity in some cell lines, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of DCPB. One direction is the development of more potent and selective TRPV1 channel modulators. Another direction is the investigation of the potential use of DCPB in the treatment of other neurological disorders such as Alzheimer's disease and multiple sclerosis. Additionally, further studies are needed to determine the safety and efficacy of DCPB in humans.

Synthesis Methods

The synthesis method of DCPB involves the reaction of 2,3-dichlorobenzoic acid with 3-aminopropionanilide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction takes place in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) under reflux conditions for several hours. After the reaction is complete, the product is purified by recrystallization or column chromatography.

Scientific Research Applications

DCPB has been extensively studied in various scientific research studies due to its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant activities in animal models. It has also been studied for its potential use in the treatment of neuropathic pain, epilepsy, and Parkinson's disease.